Cas no 2206113-39-3 (tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate;hydrochloride)

• Product Name: tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate;hydrochloride
• CAS No: 2206113-39-3
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• CID: 5304779
• Update Time: 2026-03-10

tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride
• tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate;hydrochloride

• Inchi： 1S/C12H22N2O2.ClH/c1-12(2,3)16-11(15)14-8-9-5-4-6-10(14)7-13-9;/h9-10,13H,4-8H2,1-3H3;1H
• InChI Key： RRSIUVXHPPCCMP-UHFFFAOYSA-N
• SMILES： C12NCC(N(C(OC(C)(C)C)=O)C1)CCC2.[H]Cl

Additional information on tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate;hydrochloride

tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride (CAS No. 2206113-39-3): A Comprehensive Overview

The compound tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride (CAS No. 2206113-39-3) is a bicyclic amine derivative with significant potential in pharmaceutical and chemical research. This molecule belongs to the class of diazabicyclo compounds, which are increasingly studied for their unique structural properties and applications in drug discovery. The presence of both a tert-butyl ester and a hydrochloride salt in its structure enhances its stability and solubility, making it a valuable intermediate in organic synthesis.

Researchers and industry professionals often search for tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride synthesis or CAS 2206113-39-3 applications, reflecting the growing interest in this compound. Its structural complexity and functional groups make it a candidate for developing novel bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition. The bicyclic framework is known to interact with biological targets, offering opportunities for designing highly selective inhibitors.

One of the key advantages of tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride is its versatility in medicinal chemistry. The tert-butyl group provides steric protection, while the diazabicyclo[3.2.2]nonane core contributes to conformational rigidity, a desirable feature in drug design. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds for generating lead compounds with improved pharmacokinetic properties. This aligns with frequent search queries like "diazabicyclo derivatives in drug development" or "CAS 2206113-39-3 suppliers".

From a synthetic perspective, tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride can be prepared through multi-step organic reactions, often involving cyclization and protecting group strategies. The hydrochloride salt form ensures better handling and storage stability, which is critical for industrial-scale production. Laboratories focusing on peptide mimetics or heterocyclic chemistry frequently explore this compound due to its potential as a building block for more complex structures.

The market demand for tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride is driven by its relevance in pharmaceutical R&D. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to academic and industrial researchers. Online searches for "buy tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride" or "CAS 2206113-39-3 price" indicate its commercial significance. Additionally, the rise of green chemistry has spurred interest in optimizing its synthesis to reduce environmental impact.

In summary, tert-butyl 6,8-diazabicyclo[3.2.2]nonane-6-carboxylate hydrochloride (CAS No. 2206113-39-3) represents a promising scaffold in modern chemistry. Its applications span from drug discovery to material science, and its unique structure continues to inspire innovative research. As the scientific community explores new frontiers in molecular design, this compound is poised to play a pivotal role in advancing therapeutic innovations and chemical methodologies.